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Compound of Interest

Compound Name: Ethyl phthalyl ethyl glycolate

Cat. No.: B167182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis of ethyl phthalyl ethyl
glycolate, a compound of interest in various chemical and pharmaceutical applications. This

document outlines the primary synthesis pathways, detailed experimental protocols, and

relevant chemical data to support research and development activities.

Chemical Overview
Ethyl phthalyl ethyl glycolate (CAS No. 84-72-0) is a diester with the molecular formula

C₁₄H₁₆O₆ and a molecular weight of 280.27 g/mol .[1] It is also known by several synonyms,

including ethoxycarbonylmethyl ethyl phthalate and phthalic acid ethoxycarbonylmethyl ethyl

ester.[2] This compound is a colorless to almost colorless clear liquid.[2]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of ethyl phthalyl ethyl glycolate is

provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b167182?utm_src=pdf-interest
https://www.benchchem.com/product/b167182?utm_src=pdf-body
https://www.benchchem.com/product/b167182?utm_src=pdf-body
https://www.benchchem.com/product/b167182?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-phthalyl-ethyl-glycolate
https://wap.guidechem.com/encyclopedia/ethyl-phthalyl-ethyl-glycolate-dic307512.html
https://wap.guidechem.com/encyclopedia/ethyl-phthalyl-ethyl-glycolate-dic307512.html
https://www.benchchem.com/product/b167182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₄H₁₆O₆ [2]

Molecular Weight 280.27 g/mol [1]

CAS Number 84-72-0 [1][2]

Appearance
Colorless to almost colorless

clear liquid
[2]

Purity (typical) >95.0% (GC)

IUPAC Name

2-O-(2-ethoxy-2-oxoethyl) 1-O-

ethyl benzene-1,2-

dicarboxylate

[1]

Spectroscopic data is crucial for the identification and characterization of the synthesized

product.

Spectrum Type Key Features

¹³C NMR Data available in chemical databases.

¹H NMR Data available in chemical databases.

IR Data available in chemical databases.

Mass Spectrometry Data available in chemical databases.

Synthesis Pathways
The synthesis of ethyl phthalyl ethyl glycolate can be achieved through two primary

pathways, analogous to the established "Monsanto" and "Incon" processes utilized for the

synthesis of the closely related methyl phthalyl ethyl glycolate. Both methods involve a two-

step process commencing with phthalic anhydride.

Pathway 1: Modified Monsanto Process
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This pathway involves the initial formation of ethyl hydrogen phthalate (ethyl mono-phthalate)

from phthalic anhydride and ethanol, followed by an alkylation reaction with ethyl chloroacetate.

Phthalic Anhydride

Ethyl Hydrogen Phthalate

Esterification

Ethanol

Ethyl Phthalyl Ethyl Glycolate

Alkylation

Triethylamine

Ethyl Chloroacetate

Phthalic Anhydride

Intermediate Sodium Salt

Ring Opening

Sodium Ethoxide Ethyl Phthalyl Ethyl Glycolate

Alkylation (SN2)

Ethyl Chloroacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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